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Compound of Interest

Compound Name: 6-Aza-2-thiouridine

CAS No.: 27089-56-1

Cat. No.: B1224825

Get Quote

Executive Summary
Effective waste management of 6-Aza-2-thiouridine requires a nuanced understanding of its

chemical structure.[1][2][3] As a nucleoside analog containing both a thioxo group (C=S) and

an azatriazine ring, this compound presents specific hazards regarding toxicity and combustion

byproducts.[2]

This guide moves beyond generic "discard in bin" advice. It provides a chemically grounded

workflow for disposal that ensures the safety of laboratory personnel and compliance with

environmental regulations (RCRA/EPA).[2][3] The core directive is thermal destruction via

controlled incineration; drain disposal is strictly prohibited.[2][3]

Hazard Profiling & Chemical Logic
To dispose of a chemical safely, one must understand what happens when it destabilizes.[2][3]

The "Thio" and "Aza" Factors[2][3][4]
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Sulfur Content (Thio-): Upon combustion or reaction with strong oxidizers, the sulfur atom at

position 2 oxidizes to form Sulfur Oxides (SOx).[1][2][3] These are toxic and corrosive gases.

[3] This dictates that incineration must occur in a facility equipped with a scrubber.[3]

Nitrogen Content (Aza-): The triazine ring contributes to the formation of Nitrogen Oxides

(NOx) during thermal decomposition.[1][2][3]

Reactivity: The thione moiety makes the compound sensitive to strong oxidizing agents.[3]

Incompatible storage or disposal mixing can lead to exothermic reactions or the release of

toxic gases.[3]

GHS Hazard Classification Summary
Based on analog structural data (e.g., 6-Aza-2-thiothymine) and functional group analysis.[1][2]

[3]

Hazard Category Code Description

Acute Toxicity H302
Harmful if swallowed.[1][2][3]

[4][5]

Skin Irritation H315
Causes skin irritation.[3][4][5]

[6]

Eye Irritation H319
Causes serious eye irritation.

[3][4][5][6]

Respiratory H335
May cause respiratory

irritation.[3][5]

Pre-Disposal Handling & Segregation[1][2][3]
CRITICAL RULE: Never mix 6-Aza-2-thiouridine waste with oxidizing acids (e.g., Nitric Acid,

Perchloric Acid) or strong oxidizers (e.g., Permanganates).[1][2][3]

Waste Stream Segregation[1][2][3]
Solid Waste: Pure powder, contaminated gloves, weighing boats, and paper towels.[2][3]
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Container: High-density polyethylene (HDPE) or amber glass wide-mouth jar.[1][2][3]

Labeling: "Hazardous Waste - Toxic - Organosulfur Compound."[1][2][3]

Liquid Waste (Mother Liquors/Solutions):

Compatible Solvents: Acetone, Methanol, DMSO, Dichloromethane.[2]

Incompatible: Aqueous oxidizing solutions.[3]

Container: Safety solvent can or chemically resistant glass bottle with a vented cap if

evolution of gas is suspected (rare but possible if impurities are present).[2][3]

Disposal Workflows
Protocol A: Bulk Solid & Liquid Disposal (Primary
Method)
The only acceptable terminal disposal method for 6-Aza-2-thiouridine is high-temperature

incineration equipped with an afterburner and scrubber.[1][2][3]

Consolidate: Transfer waste into a dedicated hazardous waste container. Do not overfill

(leave 10% headspace).[2][3]

Label: Affix a hazardous waste tag detailing the full chemical name (no abbreviations) and

CAS #27089-56-1.[1][2][3]

Handoff: Transfer to your institution's Environmental Health & Safety (EHS) team for

transport to a TSDF (Treatment, Storage, and Disposal Facility).[2][3]

Protocol B: Trace Decontamination (Glassware &
Benchtop)
Use this ONLY for cleaning trace residues.[2][3] Do not use this for bulk chemical destruction.

[2][3]

Mechanism: Sodium hypochlorite (Bleach) oxidizes the thione (C=S) to a sulfonate (C-SO3),

rendering the molecule more water-soluble and reducing volatility/odor before final rinsing.[1][2]
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[3]

Preparation: Prepare a 10% Sodium Hypochlorite solution.

Application: Soak contaminated glassware or wipe the benchtop spill area.[3]

Reaction Time: Allow to sit for 30 minutes.

Collection: Collect the bleach slurry into a separate "Basic/Oxidizing Waste" container.[3] Do

not mix this with organic solvent waste (risk of chloroform generation with acetone).[2][3]

Final Rinse: Rinse glassware with water; collect the first rinse as hazardous waste.[3]

Visual Decision Tree (Disposal Logic)
The following diagram illustrates the decision-making process for disposing of 6-Aza-2-
thiouridine in various states.
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Waste Generation:
6-Aza-2-Thiouridine

Determine Physical State

Solid Waste
(Powder, Gloves, Wipes)

Liquid Waste
(Solutions in DMSO/MeOH) Spill / Trace Residue

Segregate from Oxidizers Deactivation:
Treat with 10% Bleach (30 min)

HDPE/Glass Container
Label: Toxic/Organosulfur

Solids

Solvent Waste Bottle
(Halogenated or Non-Halogenated)

Liquids

Transfer to EHS/TSDF
(Incineration with Scrubber)

Collect as Basic/Oxidizing Waste
(DO NOT mix with Solvents)

Click to download full resolution via product page

Figure 1: Operational decision tree for the segregation and disposal of 6-Aza-2-thiouridine
waste streams.[1][2][3]

Emergency Response (Spills)[1][2][3][9]
In the event of a minor laboratory spill (< 5g):

Evacuate & Ventilate: Clear the immediate area.[3] The sulfur smell may be pungent.[3]

PPE: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab coat.[2]

[3] Use a P95/N95 respirator if dust is generated.[3]
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Containment: Cover the spill with a spill pillow or absorbent pads.[3]

Cleanup:

Sweep up solids carefully to avoid dust generation.[3][7]

Wipe the area with 10% bleach (as described in Protocol B) to deactivate trace sulfur

residues.[2][3]

Place all waste materials into a sealed bag, then into the solid hazardous waste bin.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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